Phosphodiesterase (PDE) Inhibitor
  • Cipamfylline
    Cipamfylline
    • Cat. No.:
    • B162851
    • CAS No.:
    • 132210-43-6
    • Molecular Formula:
    • C13H17N5O2
    • Molecular Weight:
    • 275.31 g/mol
    Description
    Cipamfylline is an oxopurine.
    a selective type IV phosphodiesterase inhibitor;  structure given in first source
    a PDE type-4 inhibito
    - +
  • RS-25344
    RS-25344
    • Cat. No.:
    • B173096
    • CAS No.:
    • 152814-89-6
    • Molecular Formula:
    • C19H13N5O4
    • Molecular Weight:
    • 375.3 g/mol
    Description
    inhibits phosphodiesterase PDE-4D3;  structure given in first source
    - +
  • Deltarasin
    Deltarasin
    • Cat. No.:
    • B560144
    • CAS No.:
    • Molecular Formula:
    • C40H37N5O
    • Molecular Weight:
    • 603.8 g/mol
    Description
    Deltarasin is a novel and small molecule inhibitor which can inhibit the KRAS-PDEδ interaction(Kd= 41 nM. binding to PDEδ) and impairs oncogenic KRAS signalling.IC50 Value: 41±12 nM (binding to PDEδ in cell) [1]...
    - +
  • Deltarasin hydrochloride
    Deltarasin hydrochloride
    • Cat. No.:
    • B560145
    • CAS No.:
    • 1440898-82-7
    • Molecular Formula:
    • C40H38ClN5O
    • Molecular Weight:
    • 640.2 g/mol
    Description
    KRAS is an oncogene product that acts as a GTPase tethered to cell membranes to assist in various cell signaling pathways. The prenyl-binding protein PDEδ regulates the correct localization and signaling of farn...
    - +
  • THPP-1
    THPP-1
    • Cat. No.:
    • B611354
    • CAS No.:
    • 1257051-63-0
    • Molecular Formula:
    • C23H21ClN6O3
    • Molecular Weight:
    • 464.91
    Description
    THPP-1 is an inhibitor of phosphodiesterase 10A (PDE10A;  Ki = 1 nM). It is selective for PDE10A over PDE1A-9A and PDE11A (Kis = 44->50,000 nM for all). THPP-1 (3 mg/kg) decreases the number of avoidances i...
    - +
  • Icariin
    Icariin
    • Cat. No.:
    • B1674258
    • CAS No.:
    • 489-32-7
    • Molecular Formula:
    • C33H40O15
    • Molecular Weight:
    • 676.7 g/mol
    Description
    Icariin is a member of the class of flavonols that is kaempferol which is substituted at position 8 by a 3-methylbut-2-en-1-yl group and in which the hydroxy groups at positions 3, 4', and 7 have been converted ...
    - +
  • Furamidine dihydrochloride
    Furamidine dihydrochloride
    • Cat. No.:
    • B1674271
    • CAS No.:
    • 73819-26-8
    • Molecular Formula:
    • C18H16N4O
    • Molecular Weight:
    • 304.3 g/mol
    Description
    RN given refers to parent cpd;  WR 199385 refers to di-HCl;  pafuramidine is a prodrug of this
    - +
  • Pde2A-IN-1
    Pde2A-IN-1
    • Cat. No.:
    • B15143954
    • CAS No.:
    • Molecular Formula:
    • C23H22F2N6
    • Molecular Weight:
    • 420.5 g/mol
    Description
    Pde2A-IN-1 is a useful research compound. Its molecular formula is C23H22F2N6 and its molecular weight is 420.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pde2A-IN-1 suitable for many r...
    - +
  • Enpp-1-IN-8
    Enpp-1-IN-8
    • Cat. No.:
    • B15143968
    • CAS No.:
    • Molecular Formula:
    • C19H26N6O4S
    • Molecular Weight:
    • 434.5 g/mol
    Description
    Enpp-1-IN-8 is a useful research compound. Its molecular formula is C19H26N6O4S and its molecular weight is 434.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Enpp-1-IN-8 suitable for man...
    - +
  • (R)-DNMDP
    (R)-DNMDP
    • Cat. No.:
    • B15578160
    • CAS No.:
    • Molecular Formula:
    • C15H20N4O3
    • Molecular Weight:
    • 304.34 g/mol
    Description
    has antineoplastic activity;  structure in first source
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img